1,4-Bis(3-bromobenzoyl)-1,4-diazepane

• Molecular Formula: C19H18Br2N2O2
• Molecular Weight: 466.2 g/mol
• IUPAC Name: [4-(3-bromobenzoyl)-1,4-diazepan-1-yl]-(3-bromophenyl)methanone
• InChI: InChI=1S/C19H18Br2N2O2/c20-16-6-1-4-14(12-16)18(24)22-8-3-9-23(11-10-22)19(25)15-5-2-7-17(21)13-15/h1-2,4-7,12-13H,3,8-11H2
• InChI Key: ZPDSQZKTSXUYFV-UHFFFAOYSA-N
• SMILES: C1CN(CCN(C1)C(=O)C2=CC(=CC=C2)Br)C(=O)C3=CC(=CC=C3)Br

Description

1,4-Bis(3-bromobenzoyl)-1,4-diazepane, also known as BBBD, is a compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound belongs to the class of diazepane derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1,4-Bis(3-bromobenzoyl)-1,4-diazepane is not fully understood. However, it has been suggested that 1,4-Bis(3-bromobenzoyl)-1,4-diazepane exerts its anti-tumor activity by inhibiting the activity of certain enzymes involved in cell growth and proliferation. 1,4-Bis(3-bromobenzoyl)-1,4-diazepane has also been found to inhibit the activity of certain bacterial enzymes, leading to the death of bacterial cells.
Biochemical and physiological effects:
1,4-Bis(3-bromobenzoyl)-1,4-diazepane has been found to have a relatively low toxicity profile, making it a promising compound for further research. However, it has been shown to have some cytotoxic effects on normal cells at high concentrations. 1,4-Bis(3-bromobenzoyl)-1,4-diazepane has also been found to induce apoptosis in cancer cells, leading to their death. Additionally, 1,4-Bis(3-bromobenzoyl)-1,4-diazepane has been shown to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,4-Bis(3-bromobenzoyl)-1,4-diazepane is its relatively high yield during synthesis, making it readily available for further research. 1,4-Bis(3-bromobenzoyl)-1,4-diazepane also exhibits a wide range of biological activities, making it a versatile compound for various applications. However, the cytotoxic effects of 1,4-Bis(3-bromobenzoyl)-1,4-diazepane on normal cells at high concentrations can limit its use in certain experiments. Additionally, the mechanism of action of 1,4-Bis(3-bromobenzoyl)-1,4-diazepane is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on 1,4-Bis(3-bromobenzoyl)-1,4-diazepane. One area of research could focus on the development of 1,4-Bis(3-bromobenzoyl)-1,4-diazepane-based drugs for the treatment of cancer and bacterial infections. Another area of research could investigate the potential use of 1,4-Bis(3-bromobenzoyl)-1,4-diazepane in the treatment of inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of 1,4-Bis(3-bromobenzoyl)-1,4-diazepane and its effects on normal cells.

Synthesis Methods

1,4-Bis(3-bromobenzoyl)-1,4-diazepane can be synthesized using various methods, including the reaction between 3-bromobenzoyl chloride and 1,4-diazepane in the presence of a base. Another method involves the reaction between 3-bromobenzoyl chloride and 1,4-diaminobutane in the presence of a base. The yield of 1,4-Bis(3-bromobenzoyl)-1,4-diazepane obtained through these methods is relatively high, making it a promising compound for further research.

Scientific Research Applications

1,4-Bis(3-bromobenzoyl)-1,4-diazepane has been extensively studied for its potential applications in drug development. It has been found to exhibit anti-tumor activity by inhibiting the growth of cancer cells. 1,4-Bis(3-bromobenzoyl)-1,4-diazepane has also been shown to have antibacterial properties, making it a potential candidate for the development of new antibiotics. Additionally, 1,4-Bis(3-bromobenzoyl)-1,4-diazepane has been found to have anti-inflammatory properties, which can be useful in the treatment of various inflammatory diseases.